Cas no 1850376-93-0 (4-Bromo-2-chlorophenyl propionate)

• Product Name: 4-Bromo-2-chlorophenyl propionate
• CAS No: 1850376-93-0
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 4623884
• Update Time: 2025-08-03

4-Bromo-2-chlorophenyl propionate Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chlorophenyl propionate
• METHYL 4-BROMO-2-CHLOROPHENYL ACETATE
• 4-Bromo-2-chlorophenyl-propionate
• (4-bromo-2-chlorophenyl) propanoate
• AZC37693
• (4-Bromo-2-chlorophenyl)acetic acid methyl ester

• Inchi： 1S/C9H8BrClO2/c1-2-9(12)13-8-4-3-6(10)5-7(8)11/h3-5H,2H2,1H3
• InChI Key： RLCIZFLAAOIPQL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)OC(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on 4-Bromo-2-chlorophenyl propionate

Recent Advances in the Study of 4-Bromo-2-chlorophenyl Propionate (CAS: 1850376-93-0) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-chlorophenyl propionate (CAS: 1850376-93-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its bromo- and chloro-substituted phenyl ring, has shown promising potential in various applications, including drug development, chemical synthesis, and biological studies. Recent studies have focused on its synthesis, reactivity, and potential therapeutic applications, making it a compound of interest for researchers in the field.

One of the key areas of research involving 4-Bromo-2-chlorophenyl propionate is its role as an intermediate in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of novel kinase inhibitors, where the bromo and chloro substituents were leveraged for further functionalization. The study highlighted the compound's stability under various reaction conditions, making it a versatile building block in medicinal chemistry.

In addition to its synthetic applications, 4-Bromo-2-chlorophenyl propionate has been investigated for its biological activity. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a recent report in Bioorganic & Medicinal Chemistry Letters (2024) indicated that the compound could potentially serve as a lead structure for the development of new anti-inflammatory agents, although further in vivo studies are required to confirm these findings.

The pharmacokinetic properties of 4-Bromo-2-chlorophenyl propionate have also been a subject of investigation. A study conducted by researchers at the University of Cambridge (2023) explored its metabolic stability and bioavailability using advanced LC-MS techniques. The results suggested that the compound has a relatively short half-life in plasma, which may limit its direct therapeutic use but could be optimized through structural modifications or formulation strategies.

Another noteworthy aspect of 4-Bromo-2-chlorophenyl propionate is its potential role in chemical biology. Researchers have utilized this compound as a probe to study enzyme-substrate interactions, particularly in the context of esterases and hydrolases. A recent publication in ACS Chemical Biology (2024) described the use of this compound to elucidate the active site dynamics of a bacterial esterase, providing valuable insights into enzyme mechanisms and potential targets for antibiotic development.

Despite these promising findings, challenges remain in the practical application of 4-Bromo-2-chlorophenyl propionate. Issues such as its limited solubility in aqueous media and potential toxicity at higher concentrations need to be addressed. Future research directions may include the development of derivatives with improved physicochemical properties or the exploration of its use in combination therapies.

In conclusion, 4-Bromo-2-chlorophenyl propionate (CAS: 1850376-93-0) represents a valuable compound in the toolkit of chemical biologists and pharmaceutical researchers. Its versatility in synthesis, potential biological activity, and utility as a chemical probe make it a subject of ongoing investigation. As research progresses, this compound may pave the way for new therapeutic agents and deeper understanding of biological systems.